Cas no 1261547-96-9 (2-Fluoro-3-hydroxy-4'-(trifluoromethyl)biphenyl)

• Product Name: 2-Fluoro-3-hydroxy-4'-(trifluoromethyl)biphenyl
• CAS No: 1261547-96-9
• MF: C₁₃H₈F₄O
• MW: 256.195637702942
• CID: 4991044
• Update Time: 2025-05-19

2-Fluoro-3-hydroxy-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-hydroxy-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H8F4O/c14-12-10(2-1-3-11(12)18)8-4-6-9(7-5-8)13(15,16)17/h1-7,18H
• InChI Key： KKPJRGWBSQSSTA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C(F)(F)F)=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Additional information on 2-Fluoro-3-hydroxy-4'-(trifluoromethyl)biphenyl

Research Brief on 2-Fluoro-3-hydroxy-4'-(trifluoromethyl)biphenyl (CAS: 1261547-96-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-Fluoro-3-hydroxy-4'-(trifluoromethyl)biphenyl (CAS: 1261547-96-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-Fluoro-3-hydroxy-4'-(trifluoromethyl)biphenyl as a key intermediate in the synthesis of bioactive molecules. Its biphenyl scaffold, combined with fluorine and hydroxyl substitutions, offers a versatile platform for medicinal chemistry. Researchers have explored its utility in designing inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the development of selective COX-2 inhibitors. The trifluoromethyl group at the 4'-position was found to enhance binding affinity and metabolic stability, making it a promising candidate for anti-inflammatory drug development. Additionally, the fluorine atom at the 2-position contributed to improved pharmacokinetic properties, such as increased membrane permeability.

In another groundbreaking study, researchers utilized 2-Fluoro-3-hydroxy-4'-(trifluoromethyl)biphenyl to synthesize novel small-molecule modulators of the Nrf2-Keap1 pathway, a critical regulator of oxidative stress responses. The compound's ability to stabilize Nrf2 activation suggests potential applications in treating neurodegenerative diseases and conditions associated with oxidative damage.

From a synthetic chemistry perspective, advancements in catalytic methods have enabled more efficient and scalable routes to produce 2-Fluoro-3-hydroxy-4'-(trifluoromethyl)biphenyl. Palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been particularly successful in achieving high yields and selectivity, as reported in recent patents and peer-reviewed publications.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, prodrug approaches and nanoparticle-based delivery systems are being explored to enhance the therapeutic potential of derivatives based on this scaffold.

In conclusion, 2-Fluoro-3-hydroxy-4'-(trifluoromethyl)biphenyl (CAS: 1261547-96-9) represents a valuable chemical entity with broad applications in drug discovery and development. Its unique structural features and demonstrated biological activities position it as a focal point for future research in targeting complex diseases. Continued exploration of its pharmacological properties and synthetic accessibility will likely yield innovative therapeutic agents in the coming years.